Cas no 25379-88-8 (3,4-Dihydroxyphenylacetic Acid Methyl Ester)

• Product Name: 3,4-Dihydroxyphenylacetic Acid Methyl Ester
• CAS No: 25379-88-8
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD00583539
• CID: 52715
• PubChem ID: 87569140
• Update Time: 2025-06-14

3,4-Dihydroxyphenylacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-dihydroxyphenylacetate
• 3,4-Dihydroxyphenylacetic Acid Methyl Ester
• methyl 2-(3,4-dihydroxyphenyl)acetate
• 3,4-dihydroxyphenylacetyl methyl ester
• Catechol-4-acetic Acid Methyl Ester
• Homoprotocatechuic Acid Methyl Ester
• Pyrocatechol-4-acetic Acid Methyl Ester
• methyl (3,4-dihydroxyphenyl)acetate
• Benzeneacetic acid, 3,4-dihydroxy-, methyl ester
• methyl homoprotocatechuate
• Methyl3,4-Dihydroxyphenylacetate
• UGFILLIGHGZLHE-UHFFFAOYSA-N
• BDBM50062147
• SY053925
• CS-W017123
• 3 pound not4-Dihydroxyphenylacetic Acid Methyl Ester
• D2734
• HY-W016407
• SCHEMBL3668882
• AS-44408
• A817833
• CHEMBL3120494
• EN300-732967
• FT-0638516
• AKOS015900183
• ERGOLINE-8-CARBOXYLICACIDMETHYLESTER
• Methyl2-(3,4-dihydroxyphenyl)acetate
• (3,4-dihydroxyphenyl)-acetic acid methyl ester
• MFCD00583539
• 25379-88-8
• DTXSID70451666
• PD169377
• methyl 2-(3, 4-dihydroxyphenyl)acetate
• J-015971
• 3,4-Dihydroxybenzeneacetic Acid Methyl Ester; Methyl 3,4-Dihydroxyphenylacetate;
• DTXCID60402485

• MDL： MFCD00583539
• Inchi： 1S/C9H10O4/c1-13-9(12)5-6-2-3-7(10)8(11)4-6/h2-4,10-11H,5H2,1H3
• InChI Key： UGFILLIGHGZLHE-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 182.05800
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 28
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.3±0.1 g/cm3
• Melting Point: 53.0 to 57.0 deg-C
• Boiling Point: 433.1±45.0 °C at 760 mmHg
• Flash Point: 215.8±28.7 °C
• Refractive Index: 1.575
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 66.76000
• LogP: 0.81330
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3,4-Dihydroxyphenylacetic Acid Methyl Ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols
• Other Chemical Reagents

Additional information on 3,4-Dihydroxyphenylacetic Acid Methyl Ester

Comprehensive Guide to 3,4-Dihydroxyphenylacetic Acid Methyl Ester (CAS No. 25379-88-8): Properties, Applications, and Research Insights

3,4-Dihydroxyphenylacetic Acid Methyl Ester (CAS No. 25379-88-8), also known as Methyl 3,4-DHPA ester or Methyl DOPAC, is a biologically active compound derived from the esterification of 3,4-dihydroxyphenylacetic acid (DOPAC). This compound has garnered significant attention in biochemical and pharmaceutical research due to its structural similarity to dopamine metabolites and its potential applications in neurochemistry, antioxidant studies, and metabolic pathways. Researchers and industry professionals frequently search for terms like "DOPAC methyl ester uses", "25379-88-8 solubility", and "3,4-DHPA ester synthesis", reflecting its relevance in modern scientific inquiries.

The molecular formula of 3,4-Dihydroxyphenylacetic Acid Methyl Ester is C₉H₁₀O₄, with a molecular weight of 182.17 g/mol. Its chemical structure features two hydroxyl groups (–OH) attached to the phenyl ring, contributing to its antioxidant properties and reactivity in enzymatic processes. This compound is often studied alongside related keywords such as "catechol derivatives", "neuroprotective agents", and "dopamine metabolism", aligning with current trends in neurodegenerative disease research and oxidative stress mitigation.

One of the most searched questions about CAS No. 25379-88-8 is its role in mitochondrial function and cellular energy metabolism. Recent studies suggest that Methyl DOPAC may influence mitochondrial pathways, making it a subject of interest for conditions like Parkinson's disease and aging. Additionally, its esterified form enhances lipophilicity, improving membrane permeability—a critical factor for drug delivery systems. Users often explore terms like "esterified phenolic compounds" and "blood-brain barrier penetration", highlighting its potential in central nervous system (CNS) therapeutics.

From a synthetic perspective, 3,4-Dihydroxyphenylacetic Acid Methyl Ester is prepared via esterification under mild acidic conditions, with yields optimized through catalysts like DMAP (4-Dimethylaminopyridine). Analytical techniques such as HPLC, NMR, and mass spectrometry are employed for purity verification, addressing common queries like "HPLC methods for 25379-88-8" and "NMR peaks of Methyl DOPAC". The compound’s stability under varying pH conditions is another frequent topic, particularly for formulation scientists.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly routes to produce Methyl 3,4-DHPA ester, such as enzymatic esterification or microwave-assisted reactions. These approaches align with global trends toward reducing organic solvent waste, resonating with search terms like "biocatalysis for ester synthesis" and "solvent-free methylation". Furthermore, its potential as a natural antioxidant in food and cosmetic industries has sparked interest, linking to popular queries about "plant-derived phenolic esters" and "skin care actives".

To conclude, 3,4-Dihydroxyphenylacetic Acid Methyl Ester (CAS No. 25379-88-8) bridges multiple disciplines—from neuroscience to sustainable chemistry. Its dual functionality as a research tool and a potential therapeutic candidate ensures continued exploration, driven by evolving scientific questions and industrial demands. For those seeking deeper insights, resources on "dopaminergic pathway modulation" or "ester prodrug design" provide valuable extensions to this versatile compound’s narrative.